Cas no 1001519-96-5 (N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide)

• Product Name: N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide
• CAS No: 1001519-96-5
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 5868873
• Update Time: 2025-10-29

N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-chlorophenyl)-2-[(2,3,5,6,7,8-hexahydro-2-oxo-4-quinazolinyl)thio]-
• N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide

• Inchi： 1S/C16H16ClN3O2S/c17-10-4-3-5-11(8-10)18-14(21)9-23-15-12-6-1-2-7-13(12)19-16(22)20-15/h3-5,8H,1-2,6-7,9H2,(H,18,21)(H,19,20,22)
• InChI Key： LICIDBOVVXDLGE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1=C2C(=NC(=O)N1)CCCC2

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 11.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide

Research Brief on N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide (CAS: 1001519-96-5)

N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide (CAS: 1001519-96-5) is a synthetic compound that has garnered significant attention in recent chemical and biological research due to its potential therapeutic applications. This compound belongs to the quinazolinone class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural uniqueness of this molecule, characterized by the presence of a chlorophenyl group and a hexahydroquinazolinone core, suggests its potential as a lead compound for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide. In vitro experiments have demonstrated its inhibitory effects on specific enzyme targets, such as protein kinases and proteases, which are implicated in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its potent inhibitory activity against cyclin-dependent kinases (CDKs), suggesting its potential as an anticancer agent. The compound's ability to induce apoptosis in cancer cell lines further supports this hypothesis.

In addition to its anticancer properties, N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide has shown promise in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as a novel antibiotic.

The synthesis and optimization of N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide have also been a focus of recent research. Advances in green chemistry approaches have enabled more efficient and sustainable production of this compound, as detailed in a 2023 publication in Organic Process Research & Development. These developments are critical for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Ongoing research aims to optimize the compound's properties to enhance its therapeutic potential while minimizing adverse effects.

In conclusion, N-(3-chlorophenyl)-2-[(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanyl]acetamide (CAS: 1001519-96-5) represents a promising candidate for drug development, with demonstrated activities in anticancer and antimicrobial applications. Continued research efforts are essential to fully explore its potential and overcome existing challenges. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for therapeutic intervention in critical areas of unmet medical need.